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Compound of Interest

Compound Name: Tyrosylvaline

Cat. No.: B099396 Get Quote

For researchers and professionals in drug development, the responsible disposal of chemical

compounds is a cornerstone of laboratory safety and environmental stewardship. This

document provides a comprehensive guide to the proper disposal procedures for

Tyrosylvaline, ensuring the safety of laboratory personnel and compliance with standard

regulations. While specific safety data sheets (SDS) for Tyrosylvaline are not readily available,

the following procedures are based on the properties of its constituent amino acids, tyrosine

and valine, and general protocols for non-hazardous solid laboratory chemicals.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal protocol, it is imperative to don the appropriate Personal

Protective Equipment (PPE). This includes:

Safety goggles or glasses

A laboratory coat

Chemical-resistant gloves

All handling should be conducted in a well-ventilated area to prevent the inhalation of any dust

particles.[1]

Quantitative Data
The following table summarizes the key chemical and physical properties of Tyrosylvaline.
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Property Value Source

Molecular Formula C14H20N2O4 PubChem[2]

Molecular Weight 280.32 g/mol PubChem[2]

Appearance Solid (Predicted) HMDB[2]

Water Solubility 0.45 g/L (Predicted) FooDB[3]

logP -1.14 (Extrapolated) HMDB[2]

Storage Temperature 2-8°C (Refrigerator) Pharmaffiliates[4]

Step-by-Step Disposal Protocol
Based on the available information for similar non-hazardous amino acid compounds, the

recommended disposal procedure for Tyrosylvaline is as follows:

Hazard Assessment: Tyrosylvaline is a dipeptide composed of the amino acids tyrosine and

valine. Safety data sheets for similar amino acids suggest that it is not classified as a

hazardous substance.[5][6] However, it is always prudent to consult your institution's specific

safety guidelines and any internal risk assessments.

Solid Waste Disposal (for small quantities):

Carefully sweep the solid Tyrosylvaline into a designated, clearly labeled container with a

secure lid. This minimizes the generation of dust.

This container can typically be disposed of in the general laboratory solid waste stream,

provided it is not contaminated with any hazardous materials.[1]

It is crucial to not mix Tyrosylvaline waste with other chemical waste.[5][6]

Aqueous Solutions Disposal (for small volumes):

Small quantities of dilute aqueous solutions of Tyrosylvaline can generally be poured

down the sanitary sewer system with a large volume of water.
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Before doing so, confirm that this practice is in accordance with your local wastewater

regulations and institutional policies.[1]

Contaminated Material Disposal:

Any materials that have come into contact with Tyrosylvaline, such as weighing paper,

gloves, or filter paper, should be collected in a sealed bag.

These materials can then be disposed of as non-hazardous solid waste.[1]

Decontamination:

After handling and disposal, thoroughly clean the work area.

Wash hands thoroughly with soap and water.[6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tyrosylvaline.
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A flowchart outlining the decision-making process for the safe disposal of Tyrosylvaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

